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Compound of Interest

Compound Name: ASN04421891

Cat. No.: B15611921

For Researchers, Scientists, and Drug Development Professionals

Introduction

ASNO04421891 is a synthetic organic molecule with a complex chemical structure.[1] This
document aims to provide a comprehensive overview of the available technical information
regarding its synthesis and purification. However, a thorough search of publicly available
scientific literature and patent databases did not yield specific, detailed experimental protocols
for the synthesis and purification of ASN04421891. The information presented herein is based
on the available chemical and structural data.

Chemical Properties and Structure

A summary of the key identifiers and properties of ASN04421891 is provided in the table
below. This information is crucial for any potential synthetic or purification strategy.
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Property Value Source

6-methoxy-3-[[1-(2-
methoxyethyl)tetrazol-5-yl]-(2-

IUPAC Name phenylethyl- [1]
(phenylmethyl)amino)methyl]-1
H-quinolin-2-one

Molecular Formula C30H32N603 [1]

COCCnlnnnclC(clcc2cc(OC)
Canonical SMILES ccc2[nH]c1=0)N(Cclcccccl)C  [1]

Cclcccecl

JKKKHIBCTKIWFJ-
InChl Key [1]
UHFFFAOYSA-N

Putative Synthetic and Purification Considerations

While specific protocols for ASN04421891 are not documented in the searched literature,
general principles of organic synthesis and purification would apply.

Synthesis Workflow

A potential, high-level synthetic workflow can be conceptualized based on the molecule's
structure. This would likely involve a multi-step synthesis, culminating in the assembly of the
core quinolinone structure with its various substituents.

Caption: A conceptual synthetic workflow for ASN04421891.

Purification Workflow

Following synthesis, a standard purification cascade would be necessary to isolate
ASNO04421891 to a high degree of purity, suitable for research and development.

Caption: A general purification workflow for a synthetic compound.

Signaling Pathway Context
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The specific biological targets and signaling pathways of ASN04421891 are not explicitly
detailed in the initial search results. However, understanding the broader context of signaling
pathways is essential for characterizing any new chemical entity. Eukaryotic cells utilize a
variety of signaling pathways to respond to their environment, with key examples including the
Unfolded Protein Response (UPR) which is initiated by sensors like ATF6, IRE1, and PERK in
the endoplasmic reticulum.[2] Dysregulation of such pathways is often implicated in disease,
and small molecules are frequently designed to modulate these processes. Further research
would be required to determine the specific interactions of ASN04421891 with cellular signaling
cascades.

Conclusion

While a detailed, step-by-step guide for the synthesis and purification of ASN04421891 cannot
be constructed from the currently available public information, this document provides the
foundational chemical data and outlines general, logical workflows that would be applicable to
a molecule of this nature. The provided structural information can serve as a starting point for
chemists to devise a novel synthetic route. Further investigation into proprietary databases or
direct contact with the originating researchers would be necessary to obtain specific
experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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